Cas no 2225175-86-8 (2-Fluoro-4-(4-methylpiperidin-1-yl)phenylboronic acid)

• Product Name: 2-Fluoro-4-(4-methylpiperidin-1-yl)phenylboronic acid
• CAS No: 2225175-86-8
• MF: C₁₂H₁₇BFNO₂
• MW: 237.08
• CID: 5143024
• PubChem ID: 133555149
• Update Time: 2024-11-05

2-Fluoro-4-(4-methylpiperidin-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(4-methylpiperidin-1-yl)phenylboronic acid
• (2-Fluoro-4-(4-methylpiperidin-1-yl)phenyl)boronic acid
• 2225175-86-8

• Inchi： 1S/C12H17BFNO2/c1-9-4-6-15(7-5-9)10-2-3-11(13(16)17)12(14)8-10/h2-3,8-9,16-17H,4-7H2,1H3
• InChI Key： HWYUKAWAMJGTRH-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2CCC(C)CC2)C=C1F)(O)O

Computed Properties

• Exact Mass: 237.1336371g/mol
• Monoisotopic Mass: 237.1336371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų